Cas no 539808-59-8 (A3077/0130118)

• Product Name: A3077/0130118
• CAS No: 539808-59-8
• MF: C₂₆H₂₆N₄O₃S
• MW: 474.574644565582
• CID: 3052856
• PubChem ID: 1834028
• Update Time: 2025-04-21

A3077/0130118 Chemical and Physical Properties

Names and Identifiers

• A3077/0130118
• N-(2,4-DIMETHYLPHENYL)-2-((4-(4-METHOXYPHENYL)-5-(PHENOXYMETHYL)-4H-1,2,4-TRIAZOL-3-YL)SULFANYL)ACETAMIDE
• N-(2,4-dimethylphenyl)-2-{[4-(4-methoxyphenyl)-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• 644-728-2
• N-(2,4-Dimethylphenyl)-2-((4-(4-methoxyphenyl)-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl)thio)acetamide
• AKOS005528630
• STK711008
• 539808-59-8

• Inchi： 1S/C26H26N4O3S/c1-18-9-14-23(19(2)15-18)27-25(31)17-34-26-29-28-24(16-33-22-7-5-4-6-8-22)30(26)20-10-12-21(32-3)13-11-20/h4-15H,16-17H2,1-3H3,(H,27,31)
• InChI Key： XJKICFXLKHUHJA-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(C)=CC=1C)=O)C1=NN=C(COC2C=CC=CC=2)N1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 474.17256188Da
• Monoisotopic Mass: 474.17256188Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 104Ų